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Compound of Interest

Compound Name: tert-Butylamine-d9Hydrobromide

Cat. No.: B586317

Technical Guide: tert-Butylamine-d9
Hydrobromide

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of tert-Butylamine-d9
Hydrobromide, a deuterated isotopologue of tert-Butylamine Hydrobromide. This compound is
valuable in various research applications, including its use as an internal standard for
quantitative analysis by Nuclear Magnetic Resonance (NMR), Gas Chromatography-Mass
Spectrometry (GC-MS), or Liquid Chromatography-Mass Spectrometry (LC-MS). The
incorporation of deuterium can also influence the pharmacokinetic and metabolic profiles of
drug molecules.

Core Molecular Information

tert-Butylamine-d9 Hydrobromide is the hydrobromide salt of the deuterated form of tert-
butylamine, where nine hydrogen atoms have been replaced by deuterium. This isotopic
labeling provides a distinct mass signature useful in tracer studies and metabolic research.

Chemical Structure and Properties

Below is a summary of the key chemical and physical properties of tert-Butylamine-d9
Hydrobromide.
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Molecular Formula

CaH2D9oN-HBr (or C4H12BrN)

[1]

Molecular Weight 163.10 g/mol [1][2]
1,1,1,3,3,3-hexadeuterio-2-
IUPAC Name (trideuteriomethyl)propan-2- [1]

amine;hydrobromide

Parent Compound

tert-Butyl-d9-amine (PubChem
CID: 10534656)

[1]

Component Compounds

tert-Butyl-d9-amine, Hydrogen

Bromide

[1]

Synonyms

tert-Butyl-d9-amine
Hydrobromide, tert-
Butylammonium-d9 Bromide,
2-AMINO-2-METHYL-D3-
PROPANE-1,1,1,3,3,3-D6
HBR

[1]

Logical Relationship of Components

The following diagram illustrates the ionic interaction between the deuterated tert-

butylammonium cation and the bromide anion that constitutes tert-Butylamine-d9

Hydrobromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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